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Compound of Interest

Compound Name: 2-Fluoro-3-iodo-5-methylpyridine

Cat. No.: B125011 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Fluoro-3-iodo-5-methylpyridine is a halogenated pyridine derivative with the CAS number

153034-78-7. This compound serves as a versatile synthetic intermediate, primarily in the

pharmaceutical and agrochemical industries.[1][2] Its utility stems from the presence of three

distinct functional handles on the pyridine core: a fluorine atom, an iodine atom, and a methyl

group. These features allow for regioselective modifications, making it a valuable building block

in the synthesis of complex organic molecules. The strategic placement of the fluorine atom

can impart desirable physicochemical properties to the final products, such as enhanced

metabolic stability and binding affinity, a common strategy in modern drug discovery.[3][4] The

iodo group, being an excellent leaving group, is particularly amenable to a variety of palladium-

catalyzed cross-coupling reactions, enabling the facile introduction of diverse molecular

fragments.

Chemical and Physical Properties
A summary of the known chemical and physical properties of 2-Fluoro-3-iodo-5-
methylpyridine is presented in Table 1.

Table 1: Chemical and Physical Properties of 2-Fluoro-3-iodo-5-methylpyridine
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Property Value Reference(s)

CAS Number 153034-78-7 [1]

Molecular Formula C₆H₅FIN [1]

Molecular Weight 237.01 g/mol [1]

Appearance
Colorless to yellowish crystal

or powder
[1]

Melting Point 75-80 °C [1]

Solubility

Soluble in organic solvents

such as chloroform, dimethyl

sulfoxide, and ethanol;

insoluble in water.

[1]

SMILES Cc1cnc(F)c(I)c1

InChI
InChI=1S/C6H5FIN/c1-4-2-

5(8)6(7)9-3-4/h2-3H,1H3

Synthesis and Reactivity
Synthesis
While detailed, step-by-step experimental protocols for the synthesis of 2-Fluoro-3-iodo-5-
methylpyridine are not readily available in the public domain, a general synthetic approach

involves a two-step process:

Iodination: Reaction of a suitable pyridine precursor with an iodinating agent.

Fluorination: Introduction of the fluorine atom, often through a diazotization reaction followed

by a Schiemann reaction or a related fluorination method.[1]

A potential synthetic pathway is visualized in the workflow diagram below.
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General Synthesis Pathway
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2-Fluoro-3-iodo-5-methylpyridine

Click to download full resolution via product page

A generalized synthetic workflow for 2-Fluoro-3-iodo-5-methylpyridine.

Reactivity and Use in Cross-Coupling Reactions
The primary utility of 2-Fluoro-3-iodo-5-methylpyridine in synthetic chemistry lies in its

capacity to undergo various cross-coupling reactions, particularly at the C3 position due to the

reactive carbon-iodine bond. This allows for the construction of carbon-carbon and carbon-

heteroatom bonds, which are fundamental transformations in the synthesis of pharmaceuticals

and agrochemicals.

Common cross-coupling reactions where this intermediate would be valuable include:

Suzuki-Miyaura Coupling: Reaction with boronic acids or esters to form biaryl structures.
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Sonogashira Coupling: Reaction with terminal alkynes to introduce alkynyl moieties.

Heck Coupling: Reaction with alkenes.

Buchwald-Hartwig Amination: Reaction with amines to form C-N bonds.

The workflow below illustrates a typical experimental setup for a Suzuki-Miyaura cross-coupling

reaction utilizing a halopyridine like 2-Fluoro-3-iodo-5-methylpyridine.

Suzuki-Miyaura Coupling Workflow
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A representative workflow for a Suzuki-Miyaura cross-coupling reaction.

Applications in Drug Discovery and Agrochemicals
2-Fluoro-3-iodo-5-methylpyridine is a key building block for the synthesis of a wide array of

biologically active molecules.[2] While specific examples of commercial drugs or agrochemicals

derived directly from this intermediate are not publicly disclosed, its structural motifs are

prevalent in many bioactive compounds. The fluorinated pyridine scaffold is a well-established

pharmacophore in medicinal chemistry.

Potential Therapeutic Areas:

The incorporation of the 2-fluoro-5-methylpyridine moiety into larger molecules could be

targeted towards a range of therapeutic areas, including but not limited to:

Oncology

Inflammatory Diseases

Infectious Diseases

Neurological Disorders

Agrochemical Applications:

In the agrochemical sector, this intermediate can be used in the development of novel:

Herbicides

Fungicides

Insecticides

Biological Activity and Mechanism of Action
There is no publicly available data on the biological activity, mechanism of action, or any

associated signaling pathways for 2-Fluoro-3-iodo-5-methylpyridine itself. As a synthetic

intermediate, it is not expected to have a specific pharmacological profile. The biological activity
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of its derivatives would be determined by the nature of the substituents introduced through

chemical synthesis.

For illustrative purposes, the following diagram depicts a generic signaling pathway that a

hypothetical kinase inhibitor, potentially synthesized using this building block, might modulate.

Hypothetical Kinase Inhibitor Signaling Pathway

Growth Factor

Receptor Tyrosine Kinase

Kinase A

Kinase B

Transcription Factor

Gene Expression

Cell Proliferation

Hypothetical Inhibitor
(Derived from CAS 153034-78-7)
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Click to download full resolution via product page

A hypothetical signaling pathway modulated by a kinase inhibitor.

Analytical Data
Detailed analytical data such as ¹H NMR, ¹³C NMR, and mass spectra for 2-Fluoro-3-iodo-5-
methylpyridine are not consistently available in public databases. Commercial suppliers may

provide a certificate of analysis with lot-specific data upon request.

Safety Information
Table 2: Hazard and Safety Information

Category Information

GHS Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements
H302 (Harmful if swallowed), H319 (Causes

serious eye irritation)

Precautionary Statements

P305 + P351 + P338 (IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.)

It is recommended to handle this compound in a well-ventilated fume hood with appropriate

personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Conclusion
2-Fluoro-3-iodo-5-methylpyridine (CAS 153034-78-7) is a valuable and versatile building

block for the synthesis of complex organic molecules, particularly within the pharmaceutical

and agrochemical sectors. Its trifunctional nature allows for a wide range of chemical

modifications, with the iodo group being particularly useful for palladium-catalyzed cross-

coupling reactions. While detailed public information on its specific applications and biological

effects is limited, the prevalence of the fluorinated pyridine scaffold in bioactive compounds
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underscores its importance in modern chemical research and development. Researchers and

drug development professionals can leverage the reactivity of this intermediate to construct

novel molecular architectures with potential therapeutic or agrochemical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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